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Compound of Interest

Compound Name: Pent-2-enenitrile

L Get Quote

Cat. No.: B12440713

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical health and safety information for handling pent-2-
enenitrile in a laboratory and drug development setting. It is imperative that all personnel
handling this chemical are thoroughly familiar with its potential hazards and follow the
prescribed safety protocols to mitigate risks.

Chemical Identification and Physical Properties

Pent-2-enenitrile is an unsaturated aliphatic nitrile that exists as two geometric isomers: (E)-
pent-2-enenitrile and (Z)-pent-2-enenitrile. It is a flammable and toxic substance that requires
careful handling.

Table 1: Chemical Identification

Identifier (E)-pent-2-enenitrile (Z)-pent-2-enenitrile
IUPAC Name (2E)-pent-2-enenitrile (22)-pent-2-enenitrile
Synonyms trans-2-Pentenenitrile cis-2-Pentenenitrile
CAS Number 26294-98-4[1] 25899-50-7[2]

Molecular Formula

C5H7N[1]

C5H7N[2]

Molecular Weight

81.12 g/mol [1]

81.12 g/mol [2]
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Table 2: Physical and Chemical Properties

Property

(E)-pent-2-
enenitrile

(Z2)-pent-2-
enenitrile

General

Physical Description

Clear yellow liquid[3]

Clear yellow liquid[3]

Boiling Point

144.6-144.8 °C at 746

112.0 °C at 760

234 °F at 760

Torr[1] mmHg[4] mmHg[2]
Flash Point 28.5 °C[4] 73.8 °F[2]
) 0.82814 g/cm?3 at 15
Density 0.8 g/cm3[4] 0.82 at 39 °F[2]

°C[1]

Vapor Pressure

22.2 mmHg at 25°CJ[4]

6 mmHg at 77 °F; 110
mmHg at 122 °F; 134
mmHg at 158 °F[2]

Solubility in Water

5to 10 mg/mL at 66
°F[5]

Hazard Identification and Classification

Pent-2-enenitrile is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are its

flammability and acute toxicity upon ingestion, skin contact, or inhalation.[3][6][7]

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor[3][6][7]
o H301: Toxic if swallowed[3][6]
Acute Toxicity, Oral 3
[7]
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]
skin[3][6][7]
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[3][6][7]
) o H317: May cause an allergic
Skin Sensitization 1

skin reaction[7]

GHS Pictograms:

e Flame: Flammable hazard

o Skull and Crossbones: Acute toxicity (fatal or toxic)
o Health Hazard: Skin sensitizer

Signal Word: Danger[3][6][7]

Toxicological Information

Direct quantitative toxicological data (LD50, LC50) for pent-2-enenitrile is not readily available
in the reviewed literature. However, data for the structurally similar compound crotononitrile (2-
butenenitrile) can serve as a conservative estimate of its toxicity. Aliphatic nitriles are known to
exert their toxicity, at least in part, through the metabolic release of cyanide, which can inhibit
cellular respiration.[8][9] Unsaturated nitriles may also exhibit toxicity independent of cyanide

release.[8]

Table 4: Acute Toxicity Data for Crotononitrile (CAS: 4786-20-3) - Surrogate Data
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Route Species Value Reference
Oral LD50 Rat 501 mg/kg [6]

Oral LD50 Mouse 396 mg/kg [6]
Inhalation LC50 Rat 11 mg/l (ATE) [10]

Disclaimer:This data is for a structurally similar compound and should be used as an estimation
of the potential toxicity of pent-2-enenitrile. All handling procedures should reflect a high
degree of caution.

Mechanism of Toxicity

The toxicity of aliphatic nitriles is often associated with their in vivo metabolism, which can
release cyanide ions.[9] Cyanide disrupts cellular respiration by inhibiting cytochrome ¢
oxidase, a critical enzyme in the electron transport chain.[8][9] This leads to cytotoxic hypoxia.
Studies on various aliphatic nitriles indicate that the rate of cyanide liberation and the overall
toxicity can be influenced by the chemical structure.[8][11]

Experimental Protocols for Toxicity Assessment

While specific experimental protocols for pent-2-enenitrile were not found, standard
methodologies for assessing the acute toxicity of chemicals are well-established by the
Organisation for Economic Co-operation and Development (OECD). These guidelines are
designed to determine the potential adverse effects of a substance after a single exposure.

OECD Guideline 420: Acute Oral Toxicity - Fixed Dose
Procedure

This method is used to identify a dose that causes evident toxicity but not mortality.[12]

e Principle: A stepwise procedure where a substance is administered orally to a single animal
at a defined dose. The outcome of this first animal determines the dose for the next animal.
[12]

« Animal Model: Typically rats, with females often being the default sex.[12]
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o Dose Administration: A single oral dose is administered via gavage. Animals are fasted
before dosing.[12]

e Observation Period: Animals are observed for at least 14 days for signs of toxicity and
mortality.[12]

OECD Guideline 402: Acute Dermal Toxicity

This guideline assesses the potential for a substance to cause harm when in contact with the
skin.[13][14][15]

Principle: The test substance is applied to a shaved area of the skin of several animals at a
specific dose.[13][14]

e Animal Model: Commonly rats.[13]

e Dose Application: The substance is applied to an area of at least 10% of the body surface
and held in contact with the skin for 24 hours under a porous gauze dressing.[13][16]

e Observation Period: Animals are observed for 14 days for signs of skin irritation, systemic
toxicity, and mortality.[13]

OECD Guideline 403: Acute Inhalation Toxicity

This guideline evaluates the toxicity of a substance when inhaled.[17]

 Principle: Animals are exposed to the test substance in an inhalation chamber for a defined
period, typically 4 hours.[17]

» Animal Model: The rat is the preferred species.[17]
o Exposure Method: Nose-only or whole-body exposure to a gas, vapor, or aerosol.[18]

o Observation Period: Animals are observed for at least 14 days for signs of toxicity and
mortality.[17]

Safe Handling and Storage
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Due to its flammability and high toxicity, strict safety protocols must be followed when handling
and storing pent-2-enenitrile.

Engineering Controls

o Work with pent-2-enenitrile must be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.

o Use non-sparking tools and explosion-proof equipment.[19]
» Ground and bond containers and receiving equipment to prevent static discharge.[19]

o Ensure an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory for all personnel handling pent-2-enenitrile.
o Eye and Face Protection: Wear chemical safety goggles and a face shield.
o Skin Protection:

o Wear a flame-resistant lab coat.

o Use chemical-resistant gloves. While specific breakthrough time data for pent-2-enenitrile
is unavailable, for nitriles in general, butyl rubber and neoprene gloves are often
recommended. Nitrile gloves may offer fair protection against short-term exposure but
should be changed immediately upon contamination. Always consult the glove
manufacturer's compatibility chart.

» Respiratory Protection:

o If working outside of a fume hood or if there is a risk of exceeding exposure limits, a
NIOSH-approved respirator with an organic vapor (OV) cartridge is required.[20][21] For
situations where particulates may also be present, a combination organic vapor/P100
cartridge should be used.[22][23][24]

o A full-face respirator provides both respiratory and eye protection.
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Handling Pent-2-enenitrile

Is work in a fume hood?

Engineering Controls
(Fume Hood)

Mandatory Personal Protective Equipment

Eye/Face Protection Skin Protection Respiratory Protection
(Goggles & Face Shield) (Lab Coat & Gloves) (Respirator with OV Cartridge)

Safe Handling Achieved

Click to download full resolution via product page

Diagram 1: Personal Protective Equipment (PPE) Workflow

Storage

« Store in a tightly closed container in a cool, dry, and well-ventilated area.[18]
o Keep away from heat, sparks, open flames, and other ignition sources.[19]
o Store separately from oxidizing agents, strong acids, and bases.[18][19]

¢ Store in a locked cabinet or other secure area.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving pent-2-
enenitrile.
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First Aid Measures

 Inhalation: Immediately move the person to fresh air. If breathing is difficult, give oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[18]

o Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.[18]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[18]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Exposure to Pent-2-enenitrile

\ 4 \ 4

Inhalation Skin Contact Eye Contact Ingestion
\ 4 \ 4
Move to Fresh Air Remove Contaminated Clothing Flush Eyes with Water for 15 min Rinse Mouth
Provide Oxygen/Atrtificial Respiration if needed Flush Skin with Water for 15 min Y Do NOT Induce Vomiting

Y
A

Seek Immediate Medical Attention

Click to download full resolution via product page
Diagram 2: First Aid Procedures for Pent-2-enenitrile Exposure

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
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» Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.
[25] Hazardous decomposition products include carbon monoxide, carbon dioxide, and
nitrogen oxides.[26]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area. Remove all sources of ignition.
Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Wear appropriate
personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Containment and Cleaning: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, closed container for disposal.

Stability and Reactivity

Chemical Stability: Stable under recommended storage conditions.

» Conditions to Avoid: Heat, flames, sparks, and other ignition sources.
e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[18][19]

e Hazardous Decomposition Products: Under fire conditions, may decompose to produce
carbon monoxide, carbon dioxide, and nitrogen oxides.[26] Contact with strong acids or
bases can produce hydrogen cyanide.[18][19]

Disposal Considerations

Disposal of pent-2-enenitrile and its contaminated materials must be in accordance with all
applicable federal, state, and local regulations. Contact a licensed professional waste disposal
service to dispose of this material.
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This guide is intended to provide essential safety information. It is not a substitute for a

comprehensive risk assessment and the implementation of a robust safety program. Always

refer to the most current Safety Data Sheet (SDS) for pent-2-enenitrile before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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